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Compound of Interest

Compound Name: Capso

Cat. No.: B1225162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CAPSO, or 3-(Cyclohexylamino)-2-hydroxy-1-propanesulfonic acid, is a zwitterionic buffer that

is widely used in biochemistry and molecular biology. As a member of the "Good's" buffers, it is

valued for its minimal reactivity with biological components and its effective buffering capacity

in the alkaline pH range. These characteristics make it a crucial component in various

applications, including protein electrophoresis, immunoblotting, enzyme assays, and protein

sequencing. Its ability to maintain a stable pH environment is critical for the integrity and activity

of biological macromolecules in these experimental setups.

Physicochemical Properties
CAPSO possesses a unique combination of properties that make it suitable for a variety of

biochemical applications. Its zwitterionic nature, conferred by the presence of both a sulfonic

acid group and an amino group, allows it to resist significant pH changes in its buffering range.

Table 1: Physicochemical Properties of CAPSO
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Property Value Reference(s)

Molecular Weight 237.32 g/mol [1]

pKa (at 25°C) 9.6

Useful pH Range 8.9 – 10.3 [1]

Appearance White to off-white solid powder [1]

Solubility in Water Soluble

CAS Number 73463-39-5 [1]

Applications
The alkaline buffering range of CAPSO makes it particularly useful for a variety of specialized

laboratory procedures.

Immunoblotting and Western Blotting: CAPSO is frequently used in transfer buffers for

Western blotting, especially for the efficient transfer of high molecular weight proteins and

those with high isoelectric points to nitrocellulose or PVDF membranes. The high pH of

CAPSO buffers helps to ensure that proteins maintain a net negative charge, facilitating their

migration out of the gel and onto the membrane.

Protein Sequencing and Analysis: In protein sequencing and other analytical techniques,

maintaining a stable, high pH environment is often necessary to ensure the proper charge

and conformation of peptides and proteins for accurate analysis.

Enzyme Assays: Many enzymatic reactions have optimal activity in the alkaline pH range.

CAPSO provides a stable pH environment for these assays without significantly interacting

with the enzymes or substrates.

Cell Culture Media: In some specific applications, CAPSO can be used as a buffering agent

in cell culture media to maintain a stable pH, which is crucial for cell viability and growth.

Electrophoresis: CAPSO buffers are utilized in certain electrophoretic systems to maintain a

constant pH during the separation of proteins and other biomolecules.
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Experimental Protocol: Preparation of 50 mM
CAPSO Buffer (pH 9.6)
This protocol provides a detailed method for the preparation of 1 liter of 50 mM CAPSO buffer

at its pKa of 9.6.

Materials and Reagents
Table 2: Reagents and Materials for 50 mM CAPSO Buffer Preparation

Reagent/Material Grade Supplier (Example)

CAPSO (free acid) Molecular Biology Grade Sigma-Aldrich

Sodium Hydroxide (NaOH) ACS Reagent Grade Fisher Scientific

Deionized Water (ddH₂O) High-purity, sterile In-house or commercial

pH meter with electrode Calibrated

Magnetic stirrer and stir bar

1 L Beaker

1 L Graduated cylinder

1 L Volumetric flask Class A

Weighing paper/boat

Spatula

Personal Protective Equipment
(Lab coat, gloves, safety

glasses)

Step-by-Step Preparation Protocol
Calculate and Weigh CAPSO:

To prepare 1 liter of a 50 mM (0.050 mol/L) CAPSO solution, calculate the required mass

of CAPSO powder using its molecular weight (237.32 g/mol ).
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Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 0.050 mol/L × 1 L × 237.32 g/mol = 11.87 g

Accurately weigh out 11.87 g of CAPSO powder using a calibrated analytical balance.

Dissolve CAPSO:

Pour approximately 800 mL of deionized water into a 1 L beaker.

Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

While stirring, gradually add the weighed CAPSO powder to the water. The solution may

appear cloudy as CAPSO has limited solubility at neutral pH.

Adjust the pH:

Prepare a 1 M solution of NaOH.

Calibrate the pH meter according to the manufacturer's instructions using standard pH

buffers.

Immerse the pH electrode in the CAPSO solution.

Slowly add the 1 M NaOH solution dropwise while continuously monitoring the pH.

As the pH increases, the CAPSO powder will dissolve completely.

Continue adding NaOH until the pH of the solution reaches 9.6. Be cautious not to

overshoot the target pH. If you do, you can adjust back with a dilute solution of HCl, but it

is best to add the base slowly.

Final Volume Adjustment:

Once the desired pH is reached, carefully transfer the buffer solution into a 1 L volumetric

flask.

Rinse the beaker with a small amount of deionized water and add the rinsing to the

volumetric flask to ensure all the buffer is transferred.
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Add deionized water to the volumetric flask until the bottom of the meniscus reaches the 1

L calibration mark.

Cap the volumetric flask and invert it several times to ensure the solution is thoroughly

mixed.

Sterilization and Storage:

For applications requiring sterile conditions, filter the buffer solution through a 0.22 µm

sterile filter.

Store the prepared buffer in a clearly labeled, sterile container.

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling CAPSO powder and NaOH solutions.

NaOH is corrosive and can cause severe burns. Handle with care in a well-ventilated area or

under a fume hood.

In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical

attention.

Consult the Safety Data Sheet (SDS) for CAPSO and NaOH for complete safety information.

Storage and Stability
The stability of the prepared CAPSO buffer is dependent on the storage conditions.

Table 3: Recommended Storage Conditions and Stability of 50 mM CAPSO Buffer
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Storage Temperature Recommended Duration Notes

Room Temperature (20-25°C) Up to 2 weeks

Prone to microbial growth. For

longer storage, sterile filtration

is recommended.

Refrigerated (2-8°C) 1-2 months

Reduces the risk of microbial

contamination. Bring to room

temperature before use.

Frozen (-20°C) Up to 6 months

Aliquot the buffer into smaller,

single-use volumes to avoid

repeated freeze-thaw cycles.

[1]

Note on Freeze-Thaw Cycles: Repeatedly freezing and thawing zwitterionic buffers can lead to

changes in pH and concentration gradients within the solution, potentially affecting its buffering

capacity. It is highly recommended to aliquot the buffer into smaller volumes before freezing to

minimize the number of freeze-thaw cycles.

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of the CAPSO buffer solution.

Step 1: Weighing Step 2: Dissolving Step 3: pH Adjustment Step 4: Final Volume Step 5: Storage

Weigh 11.87 g
of CAPSO Powder

Dissolve in ~800 mL
of deionized water

with stirring

Add powder to water Titrate with 1 M NaOH
to pH 9.6

Monitor pH
Transfer to 1 L

volumetric flask and
add water to the mark

Achieved target pH Sterile filter (optional)
and store appropriately

Final Buffer Solution

Click to download full resolution via product page

Caption: Workflow for the preparation of 50 mM CAPSO buffer at pH 9.6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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